![molecular formula C17H19FN2S B4771721 N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea](/img/structure/B4771721.png)
N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea
Overview
Description
N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea, also known as TBF-3AU, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. This compound belongs to the class of thioureas, which have been studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of thioredoxin reductase, an enzyme that plays a key role in regulating cellular redox balance. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. Additionally, this compound has been shown to modulate the activity of various ion channels and receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, this compound has been shown to induce apoptosis and cell cycle arrest, which may contribute to its anticancer activity. This compound has also been shown to modulate the activity of various enzymes and signaling pathways, which may contribute to its neuroprotective and antimicrobial effects. In animal studies, this compound has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea has several advantages for lab experiments, including its low toxicity and good solubility in various solvents. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, this compound has some limitations for lab experiments, including its limited stability in aqueous solutions and its potential for non-specific binding to proteins and other biomolecules. These limitations should be taken into consideration when designing experiments using this compound.
Future Directions
There are several future directions for research on N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea, including its potential applications in cancer therapy, neuroprotection, and antimicrobial activity. Further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. In addition, studies are needed to evaluate the efficacy and safety of this compound in animal models and clinical trials. Finally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective compounds with diverse biological activities.
Conclusion
In conclusion, this compound is a promising compound with potential applications in various fields, including cancer research, neuroprotection, and antimicrobial activity. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop novel compounds with diverse biological activities.
Scientific Research Applications
N-(2-tert-butylphenyl)-N'-(3-fluorophenyl)thiourea has been studied for its potential applications in various fields, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and inflammation. In addition, this compound has shown promising antimicrobial activity against various bacterial and fungal strains.
Properties
IUPAC Name |
1-(2-tert-butylphenyl)-3-(3-fluorophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2S/c1-17(2,3)14-9-4-5-10-15(14)20-16(21)19-13-8-6-7-12(18)11-13/h4-11H,1-3H3,(H2,19,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAGFYWPTFRXOBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC=C1NC(=S)NC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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